[4-(Cyclohexylmethyl)phenyl]methanamine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: [4-(cyclohexylmethyl)phenyl]methanamine
• InChI: InChI=1S/C14H21N/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h6-9,12H,1-5,10-11,15H2
• InChI Key: RKPRRUNWJREZBG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CC=C(C=C2)CN

Description

[4-(Cyclohexylmethyl)phenyl]methanamine is a primary amine featuring a phenyl ring substituted at the para position with a cyclohexylmethyl group. The cyclohexylmethyl moiety confers significant lipophilicity and steric bulk, which can influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Substituted Phenylmethanamines

a. N-(Cyclohexylmethyl)(phenyl)methanamine hydrochloride

• Structure : Similar to the target compound but includes a hydrochloride salt and a benzyl linkage.
• Molecular Formula : C₁₄H₂₂ClN (MW: 239.79 g/mol) .
• Key Differences : The hydrochloride salt enhances water solubility but may reduce membrane permeability compared to the free base form of the target compound.

b. [4-(3-Chlorophenyl)phenyl]methanamine hydrochloride

• Structure : Biphenyl system with a chlorine atom at the 3-position.
• Molecular Formula : C₁₃H₁₂ClN (MW: 217.70 g/mol) .
• Key Differences : The electron-withdrawing chlorine substituent increases polarity and may alter receptor-binding affinity compared to the electron-donating cyclohexylmethyl group.

c. 4-(Difluoromethoxy)phenylmethanamine hydrochloride

• Structure : Difluoromethoxy group at the para position.
• Molecular Formula: C₁₄H₁₄ClF₂NO (MW: 285.72 g/mol) .
• Key Differences : The difluoromethoxy group enhances metabolic stability and lipophilicity, similar to cyclohexylmethyl but with distinct electronic effects.

Cyclohexyl-Containing Amines

a. 4,4'-Methylenebis(cyclohexylamine) (PACM)

• Structure : Two cyclohexylamine groups linked by a methylene bridge.
• Molecular Formula : C₁₃H₂₆N₂ (MW: 210.36 g/mol) .
• Key Differences: The dimeric structure increases molecular weight and introduces geometric isomerism (trans-trans, cis-cis, cis-trans), which can complicate synthesis and purification compared to the monomeric target compound.

b. [3-(Cyclohexylmethoxy)phenyl]methanamine

• Structure : Cyclohexylmethoxy substituent at the meta position.
• Molecular Formula: C₁₄H₂₁NO (MW: 219.33 g/mol) .
• Key Differences: The ether linkage (vs. methylene in the target compound) reduces lipophilicity (predicted logP: ~3.5 vs.

Heterocyclic Methanamines

a. (2-(4-Chlorophenyl)oxazol-4-yl)methanamine

• Structure : Oxazole ring with a 4-chlorophenyl substituent.
• Molecular Formula : C₁₀H₉ClN₂O (MW: 208.65 g/mol) .

b. [4-(Thiomorpholin-4-ylmethyl)phenyl]methanamine

• Structure : Thiomorpholine ring attached via a methylene group.
• Molecular Formula : C₁₂H₁₈N₂S (MW: 222.35 g/mol) .